![molecular formula C17H16F2N2O B3931131 6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide](/img/structure/B3931131.png)
6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide
Overview
Description
6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a quinoline derivative that has shown promising results in various biochemical and physiological studies.
Mechanism of Action
The exact mechanism of action of 6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cell growth. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell growth, and protect against oxidative stress. In addition, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide in lab experiments is its potential use in the development of new drugs for the treatment of various diseases. It has also been shown to have low toxicity and good bioavailability, which makes it an attractive candidate for further research. However, one of the main limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.
Future Directions
There are several future directions for the research of 6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide. One potential direction is the development of new drugs for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of its anti-inflammatory and anti-cancer properties for the development of new drugs for the treatment of various inflammatory and cancerous conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in other scientific research applications.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Its complex synthesis method and potential use in the development of new drugs make it an attractive candidate for further research. Future studies are needed to fully understand its mechanism of action and potential use in other scientific research applications.
Scientific Research Applications
6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-1(2H)-quinolinecarboxamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
6-fluoro-N-(3-fluorophenyl)-2-methyl-3,4-dihydro-2H-quinoline-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O/c1-11-5-6-12-9-14(19)7-8-16(12)21(11)17(22)20-15-4-2-3-13(18)10-15/h2-4,7-11H,5-6H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLICLRYVBVKZJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(N1C(=O)NC3=CC(=CC=C3)F)C=CC(=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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